Cas no 14287-83-3 (Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI))

Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) structure
14287-83-3 structure
Product Name:Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI)
CAS No:14287-83-3
MF:C23H28O11
MW:480.461828231812
CID:231084
PubChem ID:429924
Update Time:2025-04-19

Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI)
    • ANGUIDINE DERIV 3A,4B,7A,15-TETRAACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
    • nivalenol tetraacetate
    • (3,10,11-Triacetyloxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
    • DTXSID60931669
    • NSC267035
    • 3a,7a,15-Tetracetoxy-12,13-epoxy-trichothec-9-en-8-one
    • NSC-267035
    • 8-Oxo-12,13-epoxytrichothec-9-ene-3,4,7,15-tetrayl tetraacetate
    • 14287-83-3
    • ANGUIDINE DERIV 3A,7A,15-TETRAACETOXY-12,13-EPOXYTRICHOTHEC-9-EN-8-ONE
    • Inchi: 1S/C23H28O11/c1-10-7-15-22(8-29-11(2)24,18(16(10)28)32-13(4)26)21(6)19(33-14(5)27)17(31-12(3)25)20(34-15)23(21)9-30-23/h7,15,17-20H,8-9H2,1-6H3
    • InChI Key: HKXFBXFPGBNOQH-UHFFFAOYSA-N
    • SMILES: O1CC21C1C(C(C2(C)C2(COC(C)=O)C(C(C(C)=CC2O1)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 480.16300
  • Monoisotopic Mass: 480.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144A^2
  • XLogP3: 0.1

Experimental Properties

  • Density: 1.37
  • Boiling Point: 563.5°Cat760mmHg
  • Flash Point: 241.8°C
  • Refractive Index: 1.549
  • PSA: 144.03000
  • LogP: 0.41630

Trichothec-9-en-8-one,3,4,7,15-tetrakis(acetyloxy)-12,13-epoxy-, (3a,4b,7a)- (9CI) Related Literature

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.